N-{2-[1-methanesulfonyl-5-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide

• IUPAC Name: N-[2-[3-(2-methoxyphenyl)-2-methylsulfonyl-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide
• InChI: InChI=1S/C18H21N3O5S2/c1-26-18-11-7-5-9-14(18)17-12-16(19-21(17)28(3,24)25)13-8-4-6-10-15(13)20-27(2,22)23/h4-11,17,20H,12H2,1-3H3
• InChI Key: MUNCKACQWPRYRB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2CC(=NN2S(=O)(=O)C)C3=CC=CC=C3NS(=O)(=O)C
• Molecular Formula: C18H21N3O5S2
• Molecular Weight: 423.5 g/mol
• CAS No.: 921116-67-8

Description

N-{2-[1-methanesulfonyl-5-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide is a useful research compound. Its molecular formula is C18H21N3O5S2 and its molecular weight is 423.5. The purity is usually 95%.
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Mechanism of Action

Target of Action

Methanesulfonamide, a related compound, is used in the synthesis of medicinally important compounds . It can be used as a source of nitrogen in the conversion of carboxylic acids to corresponding nitriles .

Mode of Action

Methanesulfonamide is known to react with various compounds such as thionyl chloride, cyanates, carbon disulfide, and ketones and aldehydes to prepare pharmaceuticals .

Biochemical Pathways

Methanesulfonamide is widely used as a reagent in the synthesis of medicinally important compounds .

Result of Action

Methanesulfonamide is used in the synthesis of important organic reagents .